Cas no 52429-99-9 (8-Quinolinol, phosphate(3:1) (ester) (9CI))

• Product Name: 8-Quinolinol, phosphate(3:1) (ester) (9CI)
• CAS No: 52429-99-9
• MF: C₂₇H₁₈N₃O₄P
• MW: 479.423286914825
• CID: 377281
• PubChem ID: 57653423
• Update Time: 2025-05-27

8-Quinolinol, phosphate(3:1) (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol, phosphate(3:1) (ester) (9CI)
• Triquinol-8-yl Phosphate
• triquinolin-8-yl phosphate
• Tri(8-quinolyl) phosphate
• DTXSID20966851
• Tri(8-quinolyl) phosphate, purum, >=95.0% (N)
• SCHEMBL8664206
• 52429-99-9
• Phosphoric acid tris(8-quinolyl ester)
• NS00058980
• tri(8-quinolyl)-phosphate
• EINECS 257-908-7
• Tri(8-quinolyl) phosphate purum
• FT-0752816
• PHOSPHORICACIDTRIS(8-QUINOLYLESTER)
• RFZXFOYQOFYOKR-UHFFFAOYSA-N

• MDL： MFCD00042802
• Inchi： 1S/C27H18N3O4P/c31-35(32-22-13-1-7-19-10-4-16-28-25(19)22,33-23-14-2-8-20-11-5-17-29-26(20)23)34-24-15-3-9-21-12-6-18-30-27(21)24/h1-18H
• InChI Key： RFZXFOYQOFYOKR-UHFFFAOYSA-N
• SMILES： P(=O)(OC1=CC=CC2=CC=CN=C12)(OC1=CC=CC2=CC=CN=C12)OC1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 479.10364
• Monoisotopic Mass: 479.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4A^2
• XLogP3: 5.8

Experimental Properties

• Density: 1.41
• Melting Point: 193-197 °C
• Boiling Point: 638.7°C at 760 mmHg
• Flash Point: 340.1°C
• Refractive Index: 1.728
• PSA: 83.43
• LogP: 6.97610

8-Quinolinol, phosphate(3:1) (ester) (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Storage Condition：2-8°C